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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling and disposal of

DL-Norepinephrine tartrate in a research environment. Adherence to these procedures is

mandatory to ensure the safety of all personnel and to maintain a secure and compliant

laboratory setting. DL-Norepinephrine tartrate is a potent sympathomimetic amine that

requires stringent handling procedures to prevent accidental exposure, which can lead to

significant adverse health effects.

Hazard Identification and Classification
DL-Norepinephrine tartrate is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin contact.[1][2] It is fatal if swallowed, fatal in contact

with skin, and fatal if inhaled.[1][2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed[1][2]

Acute Toxicity, Dermal Category 2
H310: Fatal in contact with

skin[1][2]

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[1][2]
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Signal Word: Danger[3][4]

Hazard Pictogram:

alt text

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling DL-Norepinephrine tartrate to

minimize exposure risk. The following PPE is mandatory for all personnel handling the

compound.

Required PPE for Handling DL-Norepinephrine Tartrate:
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PPE Category Specification Rationale

Respiratory Protection

NIOSH-approved N95 or

higher-level respirator.[5] For

operations with a high risk of

aerosolization, a Powered Air-

Purifying Respirator (PAPR) is

recommended.[6][7]

Prevents inhalation of airborne

particles.

Hand Protection

Double-gloving with nitrile

gloves.[7] The outer glove

should be changed

immediately upon

contamination.

Provides a barrier against

dermal absorption.

Eye Protection
Chemical safety goggles or a

full-face shield.[8]

Protects eyes from splashes

and airborne particles.

Body Protection

A disposable, long-sleeved,

back-closing gown.[5] For

extensive handling, a "bunny

suit" or coverall made of a

material like Tyvek® is

recommended.[5][9]

Prevents contamination of

personal clothing and skin.

Foot Protection
Disposable shoe covers worn

over closed-toe shoes.[5]

Prevents the spread of

contamination outside the work

area.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the required steps for safely handling DL-Norepinephrine tartrate from

receipt to use in experimental procedures.
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Preparation Handling Post-Handling

1. Assemble all necessary PPE 2. Prepare a designated handling area (e.g., chemical fume hood) 3. Verify functionality of safety equipment (eyewash, safety shower) 4. Don all required PPEProceed to Handling 5. Carefully weigh the required amount of DL-Norepinephrine tartrate 6. Prepare solutions within the designated handling area 7. Decontaminate all surfaces and equipmentProceed to Post-Handling 8. Properly dispose of all waste materials 9. Doff PPE in the correct order

Click to download full resolution via product page

Figure 1: Step-by-step workflow for handling DL-Norepinephrine tartrate.

Experimental Protocol: Solution Preparation
Objective: To prepare a stock solution of DL-Norepinephrine tartrate for experimental use.

Methodology:

Preparation: All steps must be performed within a certified chemical fume hood.

Weighing:

Tare a clean, dry weighing vessel on an analytical balance.

Using a clean spatula, carefully transfer the desired amount of DL-Norepinephrine
tartrate powder to the weighing vessel. Avoid creating dust.

Solubilization:

Add the appropriate solvent (e.g., sterile water or a buffer specified in your experimental

protocol) to the weighing vessel containing the powder.

Gently swirl or vortex the solution until the powder is completely dissolved. Avoid

splashing.

Storage:

Transfer the prepared solution to a clearly labeled, sealed container. The label should

include the compound name, concentration, date of preparation, and your initials.
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Store the solution under the recommended conditions, which are typically at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[10]

The product should be protected from light.[11]

Disposal Plan: Safe Waste Management
Proper disposal of DL-Norepinephrine tartrate and associated contaminated materials is

critical to prevent environmental contamination and accidental exposure.

Waste Segregation

Containment

Final Disposal

Solid Waste
(e.g., contaminated gloves, wipes, plasticware)

Labeled Hazardous Waste Bag

Liquid Waste
(e.g., unused solutions, rinsates)

Labeled Hazardous Waste Container

Sharps Waste
(e.g., contaminated needles, scalpels)

Puncture-Resistant Sharps Container

Arrange for pickup by Environmental Health & Safety

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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